Cas no 1829-23-8 (1,2-Benziodoxol-3(1H)-one,1,1'-oxybis- (7CI,9CI))
1829-23-8 structure
Product Name:1,2-Benziodoxol-3(1H)-one,1,1'-oxybis- (7CI,9CI)
CAS No:1829-23-8
MF:C14H8I2O5
MW:510.019268989563
CID:236402
PubChem ID:326938
Update Time:2025-04-19
1,2-Benziodoxol-3(1H)-one,1,1'-oxybis- (7CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benziodoxol-3(1H)-one,1,1'-oxybis- (7CI,9CI)
- 1-[(3-oxo-1λ<sup>3</sup>,2-benziodoxol-1-yl)oxy]-1λ<sup>3</sup>,2-benziodoxol-3-one
- 1-Hydroxy-1.2-benzjodoxolinon-(3)-anhydrid
- AC1L6ZFJ
- NSC364375
- o-Iodosobenzoesaeureanhydrid
- DTXSID00316118
- NSC-364375
- NSC 364375
- 1829-23-8
-
- Inchi: 1S/C14H8I2O5/c17-13-9-5-1-3-7-11(9)15(19-13)21-16-12-8-4-2-6-10(12)14(18)20-16/h1-8H
- InChI Key: NOJSWYSHFRRUMU-UHFFFAOYSA-N
- SMILES: I1(C2C=CC=CC=2C(=O)O1)OI1C2C=CC=CC=2C(=O)O1
Computed Properties
- Exact Mass: 509.84514
- Monoisotopic Mass: 509.846
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 417
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 61.8Ų
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 61.83
- LogP: 3.75620
1,2-Benziodoxol-3(1H)-one,1,1'-oxybis- (7CI,9CI) Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Yunxia Yuan,Shufang Wu,Fan Shu,Zhihong Liu Chem. Commun., 2014,50, 1095-1097
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
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